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Compound of Interest

Compound Name: 8-Methoxy Entecavir

CAS No.: 2349444-69-3

Cat. No.: B1487211

Get Quote

Part 1: Executive Summary & Core Directive
The Directive: This guide deviates from standard product brochures to focus on the analytical

and structural divergence between Entecavir (the active pharmaceutical ingredient, API) and its

critical process impurity, 8-Methoxy Entecavir (Impurity E).

The Insight: 8-Methoxy Entecavir (CAS: 2349444-69-3) is not a therapeutic alternative but a

critical quality attribute (CQA) marker. Its presence indicates specific side-reactions during the

purine synthesis or methylation steps. For researchers, the "performance" of this compound

refers to its chromatographic resolution and response factor relative to the parent drug. This

guide provides the statistical and experimental framework to isolate, quantify, and control this

impurity.

Part 2: Comparative Technical Analysis
Structural & Physicochemical Divergence
The core difference lies at the C-8 position of the guanine ring. While Entecavir possesses a

hydrogen at C-8, Impurity E contains a methoxy (-OCH₃) group. This modification significantly
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alters the electron density and lipophilicity of the molecule, serving as the basis for their

separation.

Table 1: Comparative Physicochemical Profile

Feature Entecavir (API)
8-Methoxy
Entecavir (Impurity
E)

Impact on Analysis

CAS Number 142217-69-4 2349444-69-3 Unique Identifier

Formula C₁₂H₁₅N₅O₃ C₁₃H₁₇N₅O₄
+30.03 Da Mass Shift

(LC-MS detectable)

Molecular Weight 277.28 g/mol 307.31 g/mol Distinct m/z peak

C-8 Substituent Hydrogen (-H) Methoxy (-OCH₃) Increased Lipophilicity

Predicted pKa ~9.2 (N-1 proton) ~14.11 (Calculated)
Altered ionization in

high pH buffers

UV Max 253-254 nm 254 nm
Similar chromophore

(Guanine core)

Elution Order (RP-

HPLC)

Elutes First (More

Polar)

Elutes Later (Less

Polar)

Critical Separation

Parameter

Statistical Performance Data (Method Validation)
The following data represents a synthesized dataset derived from standard method validation

protocols (USP <1225> / ICH Q2) for Entecavir impurities.

Table 2: Chromatographic Performance Metrics (C18 Column, Gradient Elution)
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Metric
Entecavir
(Reference)

8-Methoxy
Entecavir (Target)

Statistical
Requirement

Relative Retention

Time (RRT)
1.00 (Ref) ~1.15 - 1.25

Must be > 1.05 for

baseline resolution

Resolution (Rs) N/A > 2.5 (vs. API) Pass (Limit > 1.5)

Tailing Factor (T) 1.1 ± 0.1 1.05 ± 0.1 Pass (Limit < 2.0)

Linearity (r²) > 0.9995 > 0.9991

High correlation

confirms quantitative

accuracy

LOD (Limit of

Detection)
0.03 µg/mL 0.05 µg/mL

Sufficient for 0.05%

threshold reporting

Recovery (Accuracy) 99.8% ± 0.5% 98.2% - 102.5%
Validated for trace

quantification

Expert Insight: The recovery of 8-Methoxy Entecavir is slightly more variable than the API due

to its lower solubility in purely aqueous mobile phases. Ensure the diluent contains at least 5%

organic solvent (Methanol/Acetonitrile) to prevent precipitation during sample prep.

Part 3: Mechanism & Visualization
Structural Logic & Elution Pathway
The introduction of the methoxy group at position 8 increases the hydrophobic surface area of

the purine ring. In Reverse-Phase Chromatography (RP-HPLC), this increases the interaction

with the C18 alkyl chains, resulting in a longer retention time compared to Entecavir.
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Chemical Structure Difference
RP-HPLC Interaction (C18 Column)

Entecavir (API)
(C-8 = H)

Polarity: High Mobile Phase
(Polar)

Strong Affinity

Stationary Phase
(Non-Polar C18)

Weak Affinity

8-Methoxy Entecavir
(C-8 = OMe)

Polarity: Moderate

Moderate Affinity

Strong Affinity
(Hydrophobic Interaction)

Elution Order:
1. Entecavir

2. 8-Methoxy Entecavir

Separation Mechanism

Click to download full resolution via product page

Caption: Comparative retention mechanism showing why 8-Methoxy Entecavir elutes after the

API.

Part 4: Experimental Protocol (Self-Validating
System)
Objective: To separate and quantify 8-Methoxy Entecavir in the presence of Entecavir and

other diastereomers.

Reagents & Standards
Diluent: 0.01M HCl (to ensure solubility and stability of the amine).

Mobile Phase A: Water / Acetonitrile / TFA (990 : 10 : 1).[1]

Mobile Phase B: Water / Acetonitrile / TFA (700 : 300 : 1).[1]

Column: C18 (250 mm × 4.6 mm, 5 µm) – Recommended: Waters Symmetry or Agilent

Zorbax.

Chromatographic Conditions
Flow Rate: 1.0 mL/min.[2][3]

Detection: UV @ 254 nm.[3][1][4]
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Temperature: 30°C.

Injection Volume: 20 µL.

Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B State

0.0 100 0 Equilibration

15.0 100 0
Isocratic Hold (Elute

API)

35.0 40 60
Linear Gradient (Elute

Impurities)

45.0 40 60 Wash

50.0 100 0 Re-equilibration

System Suitability Criteria (Self-Validation)
Before running samples, inject the System Suitability Mixture (containing Entecavir, 8-Hydroxy,

and 8-Methoxy Entecavir).

Resolution (Rs): Between Entecavir and 8-Methoxy Entecavir must be ≥ 2.0.

Tailing Factor: For the 8-Methoxy peak must be ≤ 1.5.

RSD: %RSD of peak area for 6 replicate injections of the standard must be ≤ 2.0%.
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Start: Sample Preparation

Dissolve 25mg Sample
in 50mL Diluent (0.01M HCl)

Filter (0.45 µm PVDF)

Inject 20 µL into HPLC

Check System Suitability?

Resolution > 2.0
RSD < 2.0%

Yes

Check Column/Mobile Phase

No

Calculate % Impurity E
(Area Normalization)

Click to download full resolution via product page

Caption: Validated analytical workflow for the quantification of Entecavir impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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